Cas no 1544739-25-4 (3-Bromomethyl-4-fluorophenylboronic acid pinacol ester)

• Product Name: 3-Bromomethyl-4-fluorophenylboronic acid pinacol ester
• CAS No: 1544739-25-4
• MF: C₁₃H₁₇BBrFO₂
• MW: 314.986286878586
• MDL: MFCD23098825
• CID: 3043031
• PubChem ID: 75487535
• Update Time: 2024-11-05

3-Bromomethyl-4-fluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-4-fluorophenylboronic acid pinacol ester
• 2-[3-(BROMOMETHYL)-4-FLUOROPHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 2-(3-(Bromomethyl)-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AT16281
• 2-(3-Bromomethyl-4-fluoro-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• BQOMTZAOMQFSJP-UHFFFAOYSA-N
• 1544739-25-4
• SCHEMBL15465471
• 3-Bromomethyl-4-fluorobenzeneboronic acid pinacol ester, 96%
• MFCD23098825
• BS-31066

• MDL： MFCD23098825
• Inchi： 1S/C13H17BBrFO2/c1-12(2)13(3,4)18-14(17-12)10-5-6-11(16)9(7-10)8-15/h5-7H,8H2,1-4H3
• InChI Key： BQOMTZAOMQFSJP-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)F

Computed Properties

• Exact Mass: 314.049
• Monoisotopic Mass: 314.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5